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Quantitative Data and Compound Profile

The table below summarizes the core technical data available for COX-2-IN-16.

Property Value / Description

IC50 for COX-2 102 µM [1]

CAS Number 1610894-92-2 [1]

Molecular Formula C19H12BrN3O2 [1]

Molecular Weight 394.22 g/mol [1]

In Vivo Activity 100 mg/kg (oral) showed 42% reduction in edema formation in a rat paw edema

model [1]

Additional
Bioactivity

Inhibits nitric oxide (NO) production and shows anti-inflammatory activity [1]
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COX-2-IN-16 is described as a potent and selective COX-2 inhibitor [1]. Its selectivity can be understood by

the structural differences between the COX enzyme isoforms.

Key Structural Difference: A central structural requirement for COX-2 selectivity is the presence of a
Valine (Val523) residue in the active site of COX-2, which is replaced by a bulkier Isoleucine
(Ile523) in COX-1. This difference creates a larger, more accessible side pocket in COX-2 that
selective inhibitors are designed to bind [2] [3] [4].

Common Structural Motifs: Many selective COX-2 inhibitors, or "coxibs," are diarylheterocycles
featuring a central five-membered ring (like pyrazole or isoxazole) with two aromatic substituents.

They often incorporate polar groups such as sulfonamide (-SO2NH2) or sulfonylmethyl (-SO2CH3)
that form hydrogen bonds with specific residues (e.g., His90, Gln192, Arg513) in the COX-2 side

pocket, further enhancing selectivity and binding affinity [3] [5].

Experimental Protocol for COX Inhibition

While a specific protocol for COX-2-IN-16 was not available, the following established ELISA-based

method is widely used to determine the IC50 values of COX inhibitors and could be applied to this

compound [6]. The workflow involves incubating the enzyme with the test compound and measuring the

resulting prostaglandin output.

The following diagram outlines the key steps in this experimental workflow:
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1. Enzyme Preparation

Isolate COX-1 or COX-2 enzyme

Prepare test samples
(COX-2-IN-16 in solution) 2. Incubation

Mix enzyme, arachidonic acid
(AA) substrate, and test compound

Incubate to allow
prostaglandin synthesis 3. PGE2 Detection

Use ELISA to quantify
PGE2 produced 4. Data Analysis

Calculate % inhibition
and IC50 value

Click to download full resolution via product page

Protocol Steps in Detail [6]:

Enzyme Preparation: The first part of the assay involves isolating the COX-1 and COX-2 enzymes.

This process takes approximately 3 hours for COX-1 and 24 hours for COX-2.
Incubation: The test compound (COX-2-IN-16) is incubated with the COX enzyme and its substrate,

arachidonic acid (AA). This reaction is carried out in the presence or absence of the inhibitor to
generate prostaglandins. The incubation phase typically takes about 20 hours.

PGE2 Detection: The amount of Prostaglandin E2 (PGE2) produced by the enzymatic reaction is
directly quantified using a commercially available PGE2-specific ELISA kit. This high-throughput

method directly measures cyclooxygenase activity and requires little enzyme material.
Data Analysis: The IC50 value (the concentration that inhibits 50% of enzyme activity) is calculated

by comparing PGE2 levels in the presence of various concentrations of the inhibitor to the uninhibited
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control.

Research Context and Further Directions

Current Marketed Inhibitors: The search for selective COX-2 inhibitors was driven by the need to
reduce gastrointestinal side effects associated with non-selective NSAIDs. Celecoxib (Celebrex) is
the primary COX-2 inhibitor currently marketed in the U.S., with others like etoricoxib available
elsewhere [7] [8]. Several others (e.g., rofecoxib, valdecoxib) were withdrawn from the market due to

cardiovascular safety concerns [2] [7] [8].
Emerging Research Applications: Interest in COX-2 inhibition continues due to its role in

pathological processes beyond inflammation, notably in cancer. COX-2 is overexpressed in many
cancers, and inhibitors are being investigated for their role in chemotherapy and in overcoming

multidrug resistance [2] [5].
Modern Discovery Techniques: The development of new COX-2 inhibitors increasingly uses

Quantitative Structure-Activity Relationship (QSAR) models and machine learning to predict the
bioactivity of novel compounds, helping to guide the synthesis of more potent and safer agents [9].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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